Cas no 30709-72-9 (5-Thiazolecarboxylicacid, 2-hexyl-)

• Product Name: 5-Thiazolecarboxylicacid, 2-hexyl-
• CAS No: 30709-72-9
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 317797
• PubChem ID: 21415072
• Update Time: 2025-04-19

5-Thiazolecarboxylicacid, 2-hexyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 2-hexyl-
• 2-hexyl-1,3-thiazole-5-carboxylic acid
• 2-(n-Hexyl)-5-thiazolecarboxylicacid
• 2-Hexyl-5-thiazolecarboxylic acid
• RU 22159
• DTXSID30613440
• 30709-72-9
• SCHEMBL10441573

• Inchi： 1S/C10H15NO2S/c1-2-3-4-5-6-9-11-7-8(14-9)10(12)13/h7H,2-6H2,1H3,(H,12,13)
• InChI Key： CSBYBAUWNDBZMC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1CCCCCC

Computed Properties

• Exact Mass: 213.08245
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19